2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-phenylpiperazino)-1-ethanone

• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C23H26N4O/c1-18-22(19(2)27(24-18)21-11-7-4-8-12-21)17-23(28)26-15-13-25(14-16-26)20-9-5-3-6-10-20/h3-12H,13-17H2,1-2H3
• InChI Key: VPQFUCQDVSDZOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CC(=O)N3CCN(CC3)C4=CC=CC=C4

Description

This compound features a pyrazole core substituted with 3,5-dimethyl and 1-phenyl groups, linked via an ethanone bridge to a 4-phenylpiperazine moiety. Such structural attributes are common in pharmaceuticals targeting neurological or microbial pathways .

Biological Activity

The compound 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-phenylpiperazino)-1-ethanone is a pyrazole derivative that has garnered attention due to its potential biological activities. This article explores its synthesis, structural characteristics, and various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

Synthesis

The synthesis of the compound typically involves the reaction of 3,5-dimethyl-1-phenylpyrazole with 4-phenylpiperazine in the presence of appropriate reagents. The yield and purity of the compound can be optimized through various methods such as solvent selection and temperature control during the reaction process.

Structural Characteristics

The molecular formula of the compound is $C_{19}H_{22}N_4O$ with a molecular weight of approximately 318.41 g/mol. The structure features a pyrazole ring connected to a phenylpiperazine moiety, contributing to its biological activity.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. In a study evaluating various pyrazole compounds, it was found that those similar to 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-phenylpiperazino)-1-ethanone displayed notable activity against both Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Anti-inflammatory Properties

The compound has shown promising results in anti-inflammatory assays. In vitro studies demonstrated a reduction in pro-inflammatory cytokines when treated with this pyrazole derivative. In vivo models further supported these findings, showing decreased edema in animal models subjected to inflammatory stimuli.

Analgesic Effects

Analgesic activity has been assessed using standard pain models such as the acetic acid-induced writhing test and formalin test. The results indicated that the compound significantly reduced pain responses compared to control groups, suggesting its potential as an analgesic agent.

Case Studies

Several case studies have illustrated the effectiveness of pyrazole derivatives in clinical settings:

• Case Study 1 : A clinical trial involving patients with chronic pain conditions showed that treatment with a pyrazole-based medication resulted in a significant decrease in pain levels and improved quality of life indicators.
• Case Study 2 : An investigation into the antimicrobial effects of similar compounds revealed that they inhibited the growth of resistant strains of bacteria, highlighting their therapeutic potential in treating infections caused by multidrug-resistant organisms.

Research Findings

Recent research has focused on elucidating the specific mechanisms by which this compound exerts its biological effects:

Activity	Mechanism	Reference
Antimicrobial	Disruption of cell wall synthesis
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Analgesic	Modulation of pain pathways

Scientific Research Applications

Medicinal Chemistry

The primary application of this compound lies within medicinal chemistry, where it exhibits various biological activities:

• Anticancer Activity : Research indicates that compounds containing pyrazole structures can inhibit cancer cell proliferation. Studies have demonstrated that derivatives of this compound can induce apoptosis in various cancer cell lines, suggesting potential use as anticancer agents .
• Anti-inflammatory Properties : The compound has been evaluated for its anti-inflammatory effects, which are critical in treating conditions such as arthritis and other inflammatory diseases. Its mechanism involves modulation of inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines .

Neuropharmacology

The piperazine component of the compound suggests potential applications in neuropharmacology:

• Anxiolytic Effects : Preliminary studies have indicated that derivatives may exhibit anxiolytic properties, making them candidates for treating anxiety disorders. The interaction with serotonin receptors is a proposed mechanism for these effects .
• Anticonvulsant Activity : Some research has focused on the anticonvulsant properties of related pyrazole compounds, indicating that they may offer therapeutic benefits for epilepsy management .

Data Tables

Application Area	Biological Activity	Mechanism	References
Medicinal Chemistry	Anticancer	Induces apoptosis
	Anti-inflammatory	Modulates cytokines
Neuropharmacology	Anxiolytic	Serotonin receptor interaction
	Anticonvulsant	Unknown (potential modulation of neurotransmitters)

Case Studies

Several studies have documented the efficacy of compounds similar to 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-phenylpiperazino)-1-ethanone:

• Anticancer Study : A study published in Journal of Medicinal Chemistry evaluated a series of pyrazole derivatives and found that certain modifications led to enhanced cytotoxicity against breast cancer cells. The mechanism was linked to the inhibition of specific kinases involved in cell cycle regulation .
• Anti-inflammatory Research : A clinical trial investigated the anti-inflammatory effects of related compounds in patients with rheumatoid arthritis. Results showed significant reductions in inflammation markers, supporting the potential therapeutic use of these compounds .
• Neuropharmacological Investigation : In animal models, a derivative demonstrated significant anxiolytic effects when administered at specific dosages, suggesting its potential use in treating anxiety disorders .

Comparison with Similar Compounds

Structural and Functional Differences

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Pyrazole Substituents	Piperazine Substituents	Molecular Formula	Key Differences vs. Target Compound
Target Compound	3,5-dimethyl, 1-phenyl	4-phenyl	C22H25N3O	Reference compound for comparison
2-(3,5-Dimethyl-4-nitropyrazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone	3,5-dimethyl, 4-nitro	4-phenyl	C17H21N5O3	Nitro group at pyrazole C4 (electron-withdrawing; increases reactivity)
(Z)-1-(4-Chlorophenyl)-2-(3,5-dimethyl-4-phenyldiazenyl-1H-pyrazol-1-yl)ethanone	3,5-dimethyl, 4-phenyldiazenyl	N/A (chlorophenyl ethanone)	C20H17ClN4O	Diazene group at pyrazole C4; lacks piperazine moiety
2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-[4-(2-pyridyl)piperazino]-1-ethanone	3,5-dimethyl, 1-phenyl	2-pyridyl	C22H25N5O	Pyridyl substituent on piperazine (enhanced basicity)

Key Observations :

• In contrast, the phenyl group in the target compound adds steric bulk and lipophilicity, which may improve membrane permeability.
• Piperazine Modifications : Replacing the phenyl group in the target compound with pyridyl () introduces a basic nitrogen, altering solubility and receptor-binding profiles.
• Synthetic Routes : The target compound’s synthesis likely involves phenylhydrazine for pyrazole formation (similar to ), whereas the nitro derivative () requires nitration steps.

Physicochemical Properties

• Solubility : The nitro group in reduces lipophilicity (logP ~2.1) compared to the target compound (estimated logP ~3.5 due to phenyl groups).
• Thermal Stability : Crystallographic data for related pyrazoles () indicate that bulky substituents (e.g., phenyl) improve thermal stability by enhancing crystal packing.